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Compound of Interest

Compound Name: AT7867 dihydrochloride

Cat. No.: B605655 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
AT7867 dihydrochloride is a potent, ATP-competitive inhibitor of Akt1, Akt2, and Akt3

serine/threonine protein kinases, as well as p70S6K and PKA.[1] It is a valuable tool for

studying cellular signaling pathways implicated in cancer, metabolism, and other diseases.

Proper preparation of a stock solution is the first critical step for ensuring reproducible and

reliable experimental results. This document provides a detailed protocol for the preparation,

storage, and handling of AT7867 dihydrochloride stock solutions for in vitro research.

Quantitative Data Summary
A summary of the key chemical and physical properties of AT7867 dihydrochloride is

presented in the table below for easy reference.
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Property Value Source

Molecular Weight 410.77 g/mol [1][2][3]

CAS Number 1431697-86-7 [1][2]

Appearance White to off-white solid [2]

Purity >99% [4]

Solubility (DMSO) 100 mg/mL (243.45 mM) [2]

Solubility (Water) 2.27 mg/mL (5.53 mM) [2]

Recommended Storage (Solid)
4°C, sealed, away from

moisture
[2]

Recommended Storage (Stock

Solution)

-20°C for up to 1 month; -80°C

for up to 6 months
[2]

Experimental Protocol: Stock Solution Preparation
(DMSO)
This protocol outlines the steps for preparing a 10 mM stock solution of AT7867
dihydrochloride in DMSO.

Materials:

AT7867 dihydrochloride powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, conical-bottom polypropylene centrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated precision balance

Vortex mixer

Ultrasonic bath (optional, but recommended)
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Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of AT7867 dihydrochloride to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture onto the hygroscopic powder.

Weighing the Compound: Carefully weigh out the desired amount of AT7867
dihydrochloride powder using a calibrated analytical balance. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.11 mg of the compound (Calculation: 410.77

g/mol * 0.010 mol/L * 0.001 L = 0.0041077 g = 4.11 mg).

Solvent Addition: Add the appropriate volume of DMSO to the tube containing the weighed

powder. To continue the example, add 1 mL of DMSO to the 4.11 mg of AT7867
dihydrochloride.

Dissolution:

Securely cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

For complete dissolution, sonication in an ultrasonic water bath for 10-15 minutes is

recommended.[2] Gentle warming can also aid dissolution if precipitation occurs.[2]

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile polypropylene tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2] Ensure the tubes are tightly sealed to prevent solvent

evaporation and moisture absorption.
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Note on Hygroscopic Nature: DMSO is hygroscopic and can absorb water from the air, which

can significantly impact the solubility of the product. It is crucial to use newly opened or

properly stored anhydrous DMSO for the best results.[2]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the AT7867
dihydrochloride stock solution.
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AT7867 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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